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Compound of Interest

4-(3-

Compound Name: HYDROXYMETHYLPHENYL)-2-
METHYLPHENOL

CAS No.: 1255637-61-6

Cat. No.: B6371033

Get Quote

Executive Summary

4-(3-hydroxymethylphenyl)-2-methylphenol (C14H1402, MW 214.26 Da) represents a

specific class of hydroxylated biaryl compounds often encountered as Phase | metabolites of
drug candidates containing a biphenyl or phenyl-phenol core (e.g., bifonazole analogs,
specialized kinase inhibitors).[1] Distinguishing this specific meta-hydroxymethyl isomer from its
para- and ortho-analogs is critical for accurate metabolite identification and impurity profiling.[1]

This guide details the fragmentation pathways under Electrospray lonization (ESI) and Electron
Impact (El) conditions, providing a comparative analysis against two primary isomers: 4-(4-
hydroxymethylphenyl)-2-methylphenol (Para-isomer) and 2-hydroxymethyl-4-phenylphenol
(Ortho-isomer).[1]

Structural Analysis & Mechanistic Basis
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The molecule features two distinct aromatic rings connected by a single bond (biaryl):[1]

e Ring A (Phenol Core): A phenol ring substituted with a methyl group at the ortho position (C2)
and the phenyl ring at the para position (C4).[1]

e Ring B (Phenyl Substituent): A phenyl ring substituted with a hydroxymethyl group (-CH20H)
at the meta position (C3').[1]

Key lonization Pathways[1]

o ESI Positive Mode ([M+H]*, m/z 215): Protonation typically occurs on the benzylic hydroxyl
group or the phenolic oxygen.[1] The benzylic position is the primary site for initial
fragmentation (water loss).[1]

o ESI Negative Mode ([M-H]~, m/z 213): Deprotonation occurs readily at the phenolic hydroxyl
group, forming a stable phenoxide ion.[1] This mode is often more sensitive for phenols but
less informative for structural isomers than positive mode fragmentation.[1]

Fragmentation Pattern Analysis (ESI-MS/MS)
Primary Fragmentation Pathway (Positive Mode)

The fragmentation is dominated by the stability of the biaryl core and the lability of the benzylic
hydroxyl group.[1]
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Fragment lon

m/z (Theoretical)

Relative
Abundance (Est.)

[1]

Origin &
Mechanism

Precursor lon

215

Variable (Source
[M+H]*
Dependent)

Base Peak

197

[M+H - H20]*: Loss of

water from the

hydroxymethyl group.

[1] The resulting )
o 100% (High)

benzyl cation is

stabilized by

resonance with the

biaryl system.[1]

Secondary

182

[M+H - H20 - CHs]*:
Subsequent loss of

40-60%
the methyl group from

the phenol ring.[1]

Tertiary

169

[M+H - H20 - CQOJ*:

Loss of carbon

monoxide (CO) from 20-30%
the phenolic ring (ring

contraction).[1]

Core

152

[Biphenylene]*: High-

energy rearrangement
involving loss of <10%
substituents and ring

fusion.[1]

Tropylium

91

[C7H7]*: Formation of
tropylium ion from the

) o 10-20%
benzyl moiety (if ring

cleavage occurs).[1]

Mechanistic Diagram (Graphviz)
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The following diagram illustrates the stepwise fragmentation pathway for the [M+H]* ion.[1]

[M+H]+ (m/z 215)
Precursor lon

H20 (18 Da)

[M+H - H2O]+ (m/z 197)
Benzyl Cation
(Base Peak)

- CH3 (15 Da) CO (28 Da) Ring Cleavage

[M+H - H20O - CH3]+ (m/z 182) [M+H - H20 - CO]+ (m/z 169) [C7THT7]+ (m/z 91)
Demethylated Biaryl Ring Contraction Tropylium lon

Fragments

[C12H8]+ (m/z 152)
Biphenylene Core

Click to download full resolution via product page

Caption: Proposed ESI-MS/MS fragmentation pathway for 4-(3-hydroxymethylphenyl)-2-
methylphenol, highlighting the dominant water loss.[1]

Comparative Analysis: Distinguishing Isomers

Differentiation of the meta-hydroxymethyl isomer from its para- and ortho-analogs relies on
subtle differences in ion intensity and specific rearrangement pathways.[1]

Comparison Table
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Feature

Target: Meta-Isomer
(3-CH20H on Ring
B)

Alternative 1: Para-
Isomer (4-CH20H
on Ring B)[1]

Alternative 2: Ortho-
Isomer (2-CH20H
on Ring A)

[M-H20]* Stability

High: Forms a stable

benzyl cation.[1]

Very High: Forms a
highly conjugated
quinone methide-like

Dominant; Can form a
cyclic ether
(xanthene-like) via

intramolecular

species.[1] )
dehydration.[1]
Cyclic Ether
m/z 197 is Formation: Loss of
Ratio of m/z 197 to overwhelmingly H20 is facile;
Key Differentiator m/z 182 is moderate. dominant; m/z 182 is subsequent

[1]

weaker due to

quinone stability.[1]

fragmentation is
distinct (e.qg., loss of
CHO).[1]

Retention Time (RP-
LC)

Intermediate: Elutes
between ortho and

para isomers.

Late: Typically the
most hydrophobic due

to symmetry.

Early: Often elutes
first due to
intramolecular H-

bonding (shielding
polarity).[1]

Diagnostic lon

m/z 182 (Methyl loss)

is prominent.[1]

m/z 197 (Water loss)
suppresses other

fragments.[1]

m/z 165 (Fluorenyl)
may be enhanced due

to proximity.[1]

Experimental Protocol for Validation

To confirm the identity of the specific isomer in a mixture, the following LC-MS/MS protocol is

recommended:

e Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 pm).

e Mobile Phase:

o A:0.1% Formic Acid in Water.[1]
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o B:0.1% Formic Acid in Acetonitrile.[1]

o Gradient: 5% B to 95% B over 10 minutes.
e MS Settings:
o Source: ESI Positive.[1]
o Collision Energy (CE): Ramp 20-40 eV to capture both precursor and deep fragments.[1]

o Monitor Transitions: 215 -> 197 (Quantifier), 215 -> 182 (Qualifier 1), 215 -> 169 (Qualifier
2).

Conclusion

The mass spectrometry profile of 4-(3-hydroxymethylphenyl)-2-methylphenol is
characterized by a facile loss of water ([M+H-18]*) followed by methyl radical loss ([M+H-18-
15]%).[1] While the para-isomer exhibits a similar pattern, the meta-isomer can be distinguished
by the relative abundance of the demethylated fragment (m/z 182) and its specific retention
time.[1] Researchers should utilize the m/z 197/182 ratio as a diagnostic metric when reference
standards for all isomers are not available.[1]
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1217(25), 3908-3918.[1] (Provides mechanistic insight into hydroxylated biaryl
fragmentation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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